Cas no 2803704-16-5 (2,3-Dichloro-5-fluoroisonicotinaldehyde)

2,3-Dichloro-5-fluoroisonicotinaldehyde is a fluorinated and chlorinated pyridine derivative, serving as a versatile intermediate in organic synthesis and pharmaceutical research. Its distinct structure, featuring both chloro and fluoro substituents on the isonicotinaldehyde scaffold, enhances reactivity and selectivity in cross-coupling reactions, nucleophilic substitutions, and other functionalization processes. The electron-withdrawing effects of the halogen groups improve its utility in constructing complex heterocyclic compounds, particularly in medicinal chemistry for developing bioactive molecules. The compound’s high purity and stability under controlled conditions make it suitable for precision applications in agrochemical and pharmaceutical development. Its compatibility with modern synthetic methodologies underscores its value in advanced chemical research.
2,3-Dichloro-5-fluoroisonicotinaldehyde structure
2803704-16-5 structure
Product Name:2,3-Dichloro-5-fluoroisonicotinaldehyde
CAS No:2803704-16-5
MF:C6H2Cl2FNO
MW:193.990582942963
CID:5562266
Update Time:2025-10-30

2,3-Dichloro-5-fluoroisonicotinaldehyde Chemical and Physical Properties

Names and Identifiers

    • 2,3-Dichloro-5-fluoroisonicotinaldehyde
    • Inchi: 1S/C6H2Cl2FNO/c7-5-3(2-11)4(9)1-10-6(5)8/h1-2H
    • InChI Key: XAKHCIJFHOFENR-UHFFFAOYSA-N
    • SMILES: C(C1=C(C=NC(Cl)=C1Cl)F)=O

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Additional information on 2,3-Dichloro-5-fluoroisonicotinaldehyde

Comprehensive Overview of 2,3-Dichloro-5-fluoroisonicotinaldehyde (CAS No. 2803704-16-5)

2,3-Dichloro-5-fluoroisonicotinaldehyde (CAS No. 2803704-16-5) is a highly specialized heterocyclic aldehyde that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the pyridine derivative family, characterized by its unique halogen-substituted structure, which enhances its reactivity and utility in synthetic chemistry. Researchers and industries are increasingly exploring its potential as a building block for drug discovery, owing to its ability to introduce fluoro and chloro functional groups into complex molecules.

The molecular structure of 2,3-Dichloro-5-fluoroisonicotinaldehyde features a nicotinaldehyde core with strategic substitutions at the 2, 3, and 5 positions. These modifications make it a versatile intermediate for synthesizing bioactive compounds, particularly in the development of antimicrobial agents and enzyme inhibitors. Recent studies highlight its role in optimizing ADMET properties (Absorption, Distribution, Metabolism, Excretion, and Toxicity) of candidate drugs, a critical focus area in modern medicinal chemistry.

In the context of green chemistry, this compound aligns with the growing demand for sustainable synthesis methods. Its halogenated structure allows for selective transformations under mild conditions, reducing energy consumption and waste generation. This aspect resonates with the pharmaceutical industry's shift toward eco-friendly processes, a topic frequently searched in AI-driven drug development platforms. Additionally, its applications in crop protection chemicals have sparked interest, as agrochemical companies seek novel pest control solutions with lower environmental impact.

From a supply chain perspective, CAS No. 2803704-16-5 is often discussed in forums related to custom synthesis and scalable production. Manufacturers emphasize its high purity standards, which are crucial for reproducibility in preclinical studies. Analytical techniques like HPLC and NMR spectroscopy are routinely employed to verify its quality, addressing common queries about compound characterization in academic and industrial settings.

The compound's relevance extends to computational chemistry, where its electronic properties are modeled to predict interactions with biological targets. This intersects with trending searches on AI-assisted molecular docking and quantum chemistry calculations. Furthermore, its stability under various storage conditions makes it a practical choice for laboratories focusing on long-term research projects.

In summary, 2,3-Dichloro-5-fluoroisonicotinaldehyde represents a convergence of cutting-edge research and industrial applications. Its multifaceted role in drug design, agrochemical innovation, and sustainable chemistry positions it as a compound of enduring scientific and commercial value. As the demand for tailor-made intermediates grows, this molecule is poised to remain a keystone in advanced synthetic workflows.

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